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Compound of Interest

Compound Name: Allyl 2,4,6-tribromophenyl ether

CAS No.: 3278-89-5

Cat. No.: B047160

Get Quote

Executive Summary
Allyl 2,4,6-tribromophenyl ether (TBP-AE) is a brominated flame retardant (BFR)

intermediate and a potential extractable/leachable (E&L) impurity in pharmaceutical supply

chains. For drug development professionals, understanding the thermal properties of TBP-AE

is critical for two reasons:

Material Qualification: As a component in plastic packaging (e.g., expandable polystyrene),

its migration into drug products must be monitored.

Reference Standard Purity: The melting point is the primary thermodynamic indicator of

purity for reference standards used in genotoxic impurity profiling and E&L studies.

This guide provides an autonomous, self-validating workflow for the synthesis, purification, and

thermal analysis of TBP-AE.
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The melting point of TBP-AE is a definitive purity indicator. While some databases cite lower

values due to solvent occlusion or polymorphic variances, the thermodynamically stable

crystalline form exhibits a melting range of 74–76 °C.

Property Value

Chemical Name Allyl 2,4,6-tribromophenyl ether

CAS Registry Number 3278-89-5

Molecular Formula C₉H₇Br₃O

Molecular Weight 370.86 g/mol

Melting Point (Lit.) 74–76 °C (Primary Reference)

Appearance White to off-white crystalline solid

Solubility
Soluble in toluene, chloroform, dichloromethane;

insoluble in water

Synthesis & Reaction Mechanism[2]
To generate a high-purity reference standard for melting point validation, TBP-AE is

synthesized via a two-step sequence: electrophilic aromatic substitution followed by a

Williamson ether synthesis.

Reaction Pathway
The synthesis begins with the exhaustive bromination of phenol to yield 2,4,6-tribromophenol,

which then undergoes O-alkylation with allyl bromide under basic conditions.
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Figure 1:Synthetic pathway for TBP-AE.[1] The activation of the phenoxide ion by K2CO3

facilitates the SN2 attack on allyl bromide.

Validated Synthesis Protocol
Objective: Produce TBP-AE with >98% purity (HPLC) and a sharp melting point (74–76 °C).

Reagents: 2,4,6-Tribromophenol (1.0 eq), Allyl Bromide (1.2 eq), Potassium Carbonate

(anhydrous, 2.0 eq), Acetone (solvent).

Procedure:

Dissolve 2,4,6-tribromophenol in acetone in a round-bottom flask.

Add anhydrous K₂CO₃ and stir for 30 minutes at room temperature to generate the

phenoxide anion.

Add allyl bromide dropwise to control the exotherm.

Reflux the mixture for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 9:1).

Work-up:
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Filter off inorganic salts (KBr, excess K₂CO₃).

Evaporate the solvent under reduced pressure.

Crucial Purification Step: Recrystallize the crude solid from ethanol. This step removes

unreacted phenol and ensures the removal of solvent inclusions that depress the melting

point.

Validation: The final product must be a white crystalline solid. If the melting point is <74 °C,

repeat recrystallization.

Thermal Analysis & Purity Determination
For pharmaceutical applications, the melting point is determined using Differential Scanning

Calorimetry (DSC). This method provides a thermodynamic melting point (

) and calculates purity based on the van 't Hoff equation.

DSC Experimental Protocol
Instrument: Heat-flux DSC (e.g., TA Instruments or Mettler Toledo).

Sample Mass: 2–5 mg, encapsulated in a hermetically sealed aluminum pan.

Purge Gas: Nitrogen (50 mL/min) to prevent oxidative degradation during heating.

Temperature Program:

Equilibrate at 25 °C.

Ramp 10 °C/min to 90 °C (First heating).

Note: A sharp endothermic peak onset at 74.5 ± 0.5 °C indicates high purity.

Peak Integration: Calculate the heat of fusion (

).

Analytical Workflow
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The following diagram illustrates the decision logic for qualifying a TBP-AE reference standard

based on thermal data.
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Figure 2:Decision tree for qualifying TBP-AE reference standards using DSC data.

Pharmaceutical Relevance: Extractables &
Leachables (E&L)
In drug development, TBP-AE is monitored not as an API, but as a process-related impurity or

packaging leachable.
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Source: TBP-AE is used as a reactive flame retardant in polystyrene foams and electronic

housings. It can migrate from secondary packaging or shipping materials (pallets) into the

drug product environment.[2]

Risk: Like 2,4,6-tribromoanisole (TBA), brominated ethers can cause organoleptic issues

(musty odors) and potential toxicity.

Detection: Validated GC-MS methods use the melting-point-certified reference standard to

quantify TBP-AE at trace levels (ppm/ppb).

Comparison of Brominated Impurities
Compound Role Melting Point Key Risk

2,4,6-Tribromophenol Precursor / Fungicide 90–92 °C
Precursor to TBA

(taint)

TBP-AE Flame Retardant 74–76 °C
Leachable from

plastics

2,4,6-Tribromoanisole Metabolite 60–62 °C
Organoleptic taint

(Musty odor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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